Cas no 128161-59-1 (3-Chloro-4-hydroxybenzoic acid hemihydrate)

3-Chloro-4-hydroxybenzoic acid hemihydrate structure
128161-59-1 structure
Product Name:3-Chloro-4-hydroxybenzoic acid hemihydrate
CAS No:128161-59-1
MF:C14H12Cl2O7
MW:363.146883010864
CID:3056653
PubChem ID:2723611
Update Time:2025-07-18

3-Chloro-4-hydroxybenzoic acid hemihydrate Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-hydroxybenzoic acid hemihydrate
    • VXRQGICSNYPXAC-UHFFFAOYSA-N
    • SCHEMBL1984247
    • Benzoic acid, 3-chloro-4-hydroxy-, hydrate (2:1)
    • 3-chloro-4-hydroxybenzoic acid;hydrate
    • 3-chloro-4-hydroxy-benzoic acid hemihydrate
    • 128161-59-1
    • 3-Chloro-4-hydroxybenzoic acid hemihydrate, 98%
    • MDL: MFCD02662353
    • Inchi: 1S/2C7H5ClO3.H2O/c2*8-5-3-4(7(10)11)1-2-6(5)9;/h2*1-3,9H,(H,10,11);1H2
    • InChI Key: VXRQGICSNYPXAC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(=O)O)=C1)O.ClC1=C(C=CC(C(=O)O)=C1)O.O

Computed Properties

  • Exact Mass: 361.9960081Da
  • Monoisotopic Mass: 361.9960081Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

3-Chloro-4-hydroxybenzoic acid hemihydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR2925-50g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1
50g
£108.00 2025-02-19
Apollo Scientific
OR2925-100g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1
100g
£186.00 2025-02-19
Apollo Scientific
OR2925-500g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1
500g
£610.00 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847182-1g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1 98%
1g
¥196.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847182-5g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1 98%
5g
¥420.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1847182-25g
3-Chloro-4-hydroxybenzoic acid hemihydrate
128161-59-1 98%
25g
¥1470.00 2024-08-09

Additional information on 3-Chloro-4-hydroxybenzoic acid hemihydrate

Introduction to 3-Chloro-4-hydroxybenzoic acid hemihydrate (CAS No: 128161-59-1)

3-Chloro-4-hydroxybenzoic acid hemihydrate, identified by the Chemical Abstracts Service Number (CAS No) 128161-59-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound, a hemihydrate form of 3-chloro-4-hydroxybenzoic acid, has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The presence of both chloro and hydroxyl functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential drug candidates and specialty chemicals.

The structural uniqueness of 3-Chloro-4-hydroxybenzoic acid hemihydrate lies in its ability to participate in diverse chemical reactions, such as esterification, amidation, and condensation reactions, which are pivotal in the development of new chemical entities. Its hemihydrate form enhances stability and solubility characteristics, making it an attractive choice for industrial and laboratory applications. The compound’s role in the synthesis of complex molecules has been explored in recent years, particularly in the development of novel therapeutic agents targeting various diseases.

In recent years, the pharmaceutical industry has seen a surge in the demand for structurally diverse compounds for drug discovery. 3-Chloro-4-hydroxybenzoic acid hemihydrate has been utilized as a key intermediate in the synthesis of inhibitors for enzymes involved in metabolic pathways. For instance, derivatives of this compound have been investigated for their potential inhibitory effects on kinases and phosphodiesterases, which are critical targets in oncology and cardiovascular diseases. The chloro group provides a reactive site for further functionalization, enabling the design of molecules with enhanced binding affinity and selectivity.

Moreover, the hydroxyl group in 3-Chloro-4-hydroxybenzoic acid hemihydrate contributes to its ability to form hydrogen bonds, which is essential for interactions with biological targets. This property has been leveraged in the design of ligands for receptor binding studies and in the development of metal-organic frameworks (MOFs) with specific functionalities. The hemihydrate form ensures that the compound remains stable under various storage conditions, making it a reliable reagent for long-term experiments and industrial processes.

Recent advancements in computational chemistry have further highlighted the importance of 3-Chloro-4-hydroxybenzoic acid hemihydrate in drug discovery. Molecular modeling studies have demonstrated its potential as a scaffold for designing small-molecule drugs with improved pharmacokinetic properties. The compound’s ability to undergo structural modifications while retaining its core framework has made it a favorite among medicinal chemists seeking to optimize lead compounds. These studies have also revealed insights into its interaction mechanisms with biological targets, providing a foundation for rational drug design.

The synthetic pathways involving 3-Chloro-4-hydroxybenzoic acid hemihydrate have been refined over time to achieve higher yields and purities. Modern synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups or to modify existing ones. These advancements have not only improved the efficiency of synthesis but also expanded the scope of applications for this compound. For example, palladium-catalyzed reactions have enabled the introduction of aryl groups at specific positions on the benzoic acid core, leading to novel derivatives with enhanced biological activity.

The role of 3-Chloro-4-hydroxybenzoic acid hemihydrate extends beyond pharmaceutical applications into material science. Its ability to form coordination complexes with metal ions has been exploited in the development of luminescent materials and sensors. These complexes exhibit unique optical properties that can be tuned by modifying the substituents on the benzoic acid ring. Such materials have potential applications in optoelectronics and environmental monitoring, where precise detection of analytes is required.

In conclusion, 3-Chloro-4-hydroxybenzoic acid hemihydrate (CAS No: 128161-59-1) is a multifaceted compound with significant implications in pharmaceuticals and material science. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug discovery and synthesis. Recent research highlights its role in developing novel therapeutic agents and functional materials, underscoring its importance in modern chemistry. As research continues to uncover new applications for this compound, its relevance is expected to grow further, solidifying its position as a cornerstone in chemical innovation.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.